Carbamic acid, 4-pyridinyl-, 4-nitrophenyl ester

• CAS No.: 117652-50-3
• Molecular Formula: C12H9N3O4
• Molecular Weight: 259.22 g/mol
• IUPAC Name: (4-nitrophenyl) N-pyridin-4-ylcarbamate
• InChI: InChI=1S/C12H9N3O4/c16-12(14-9-5-7-13-8-6-9)19-11-3-1-10(2-4-11)15(17)18/h1-8H,(H,13,14,16)
• InChI Key: ZUGBHSQFEVLEEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NC2=CC=NC=C2

Description

Carbamic acid, 4-pyridinyl-, 4-nitrophenyl ester is a useful research compound. Its molecular formula is C12H9N3O4 and its molecular weight is 259.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared as Example 27d from pyridin-4-amine and p-nitrophenyl chloroformate to provide the compound as an off white solid. MS=260 (MH+).

Synthesis routes and methods II

Procedure details

To a solution of 4-aminopyridine (1.97 g, 20.9 mmol) in DCM (75 mL) at 0° C. was added 4-nitrophenyl chloroformate (4.21 g, 20.9 mmol) and pyridine (1.7 mL, 20.9 mmol). Then, the mixture was stirred at RT overnight. The white precipitated was filtered off and washed with DCM (2×50 mL), and then dried in vacuo to give the title compound as a white solid, which was used in the next step without further purification. MS (ESI, positive ion) m/z: 260 (M+H).